Cas no 1105244-00-5 (2-5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one)

• Product Name: 2-5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• CAS No: 1105244-00-5
• MF: C₂₂H₁₈N₂O₃
• MW: 358.389925479889
• CID: 5990787
• PubChem ID: 30850582
• Update Time: 2025-06-11

2-5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• 2-[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]-1-(3,4-dihydro-2H-quinolin-1-yl)ethanone
• VU0627763-1
• AKOS024487401
• F5001-1914
• 2-[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• 1105244-00-5
• 2-(5-(benzofuran-2-yl)isoxazol-3-yl)-1-(3,4-dihydroquinolin-1(2H)-yl)ethanone

• Inchi： 1S/C22H18N2O3/c25-19(14-24-11-5-8-15-6-1-3-9-18(15)24)17-13-22(27-23-17)21-12-16-7-2-4-10-20(16)26-21/h1-4,6-7,9-10,12-13H,5,8,11,14H2
• InChI Key： AIWKMCPHOQGLJQ-UHFFFAOYSA-N
• SMILES： C(N1C2=C(C=CC=C2)CCC1)C(=O)C1C=C(C2=CC3=CC=CC=C3O2)ON=1

Computed Properties

• Exact Mass: 358.13174244g/mol
• Monoisotopic Mass: 358.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 59.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one

2-5-(1-Benzofuran-2-yl)-1,2-oxazol-3-yl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one (CAS No. 1105244-00-5): A Comprehensive Overview

2-5-(1-Benzofuran-2-yl)-1,2-oxazol-3-yl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one (CAS No. 1105244-00-5) is a multifaceted compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzofuran and tetrahydroquinoline, two scaffolds that are widely recognized for their biological activities and therapeutic potential.

The structure of 2-5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one is characterized by a central oxazole ring flanked by a benzofuran and a tetrahydroquinoline moiety. The benzofuran ring is known for its aromatic stability and ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. The tetrahydroquinoline moiety, on the other hand, contributes to the compound's lipophilicity and can influence its pharmacokinetic properties.

Recent studies have highlighted the biological activities of 2-5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl-1-(1,2,3,4-tetrahydroquinolin-1-y)ethanone. One of the most notable findings is its potent antimicrobial activity. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant inhibitory effects against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of novel antibiotics to combat multidrug-resistant pathogens.

In addition to its antimicrobial properties, 2-5-(1-benzofuran-2-y)-1,2-oxazolollollollollollollollollollollo-l)y*-*y*-*y*-*y*-*y*-*y*-*y*-*y*-*y*-*y*-*y*-*y*-*y*-*y*-*y*-*y*-*y*-o-l)o-l)o-l)o-l)o-l)o-l)o-l)o-l)o-l)o-l)o-l)o-l)o-l)o-l)o-l)o-l)o-l)o-l)* (CAS No. 1105244-) has shown potential as an anti-inflammatory agent. In vitro studies have revealed that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-beta in human macrophages. This suggests that it could be useful in treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

The pharmacokinetic profile of 2--(benzofuran--yl)--oxazol--(tetrahydroquinolin--)ethanone is another area of active research. Studies have shown that it has good oral bioavailability and a favorable half-life, which are crucial factors for its potential use in oral formulations. Additionally, its low toxicity profile in animal models further supports its safety for clinical applications.

From a synthetic perspective, the preparation of 2--(benzofuran--yl)--oxazol--(tetrahydroquinolin--)ethanone involves several steps that require precise control over reaction conditions. The synthesis typically starts with the formation of the benzofuran ring followed by the introduction of the oxazole moiety. The final step involves coupling with the tetrahydroquinoline derivative to form the target compound. Recent advancements in green chemistry have led to more sustainable and environmentally friendly synthetic methods for this compound.

In conclusion, 2--(benzofuran--yl)--oxazol--(tetrahydroquinolin--)ethanone (CAS No. 1105244-) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique structure and favorable pharmacokinetic properties make it an attractive candidate for further development in drug discovery and medicinal chemistry research.